3-(2,4-Dimethoxyphenyl)oxolan-3-ol
Description
3-(2,4-Dimethoxyphenyl)oxolan-3-ol is a cyclic ether derivative featuring a five-membered oxolane (tetrahydrofuran) ring substituted at the 3-position with a hydroxyl group and a 2,4-dimethoxyphenyl moiety. This compound combines the steric and electronic effects of methoxy groups on the aromatic ring with the polar, hydrogen-bonding capability of the hydroxyl group, making it a structurally unique scaffold for pharmaceutical or materials science applications.
Properties
IUPAC Name |
3-(2,4-dimethoxyphenyl)oxolan-3-ol | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16O4/c1-14-9-3-4-10(11(7-9)15-2)12(13)5-6-16-8-12/h3-4,7,13H,5-6,8H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QJVJZHIQNOBVRN-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C2(CCOC2)O)OC | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.25 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
4-(3-Hydroxyphenyl)oxolan-3-ol (CAS 2172257-66-6)
- Core Structure : Shares the oxolane ring and hydroxyl group at position 3 but replaces the 2,4-dimethoxyphenyl group with a 3-hydroxyphenyl substituent.
- The hydroxyl group at the phenyl para position may enhance hydrogen-bonding interactions, influencing biological activity or crystallization behavior .
3-Acetyl-3-hydroxyoxolan-2-one
- Core Structure : Contains an oxolane ring with hydroxyl and acetyl groups at position 3 and a ketone at position 2.
- Key Differences: The acetyl group introduces steric bulk and electron-withdrawing effects, which could reduce nucleophilicity at the hydroxyl group compared to 3-(2,4-dimethoxyphenyl)oxolan-3-ol.
Compounds with Dimethoxyphenyl Substituents
2-((5-(2,4- and 3,4-Dimethoxyphenyl)-3H-1,2,4-Triazole)thio)acetic Acids
- Core Structure : Triazole ring with dimethoxyphenyl substituents and a thioacetic acid side chain.
- Key Differences: The triazole ring provides aromaticity and planar geometry, contrasting with the non-aromatic oxolane ring. This may enhance π-π stacking interactions in drug-receptor binding.
2-(2,4-Dimethoxyphenyl)-6,7-dihydro-5H-benzo[c]pyrazolo[1,5-a]azepine
- Core Structure : A fused pyrazolo-azepine system with a 2,4-dimethoxyphenyl group.
- Key Differences :
Solubility and Reactivity
- 3-(2,4-Dimethoxyphenyl)oxolan-3-ol : Methoxy groups enhance lipophilicity, favoring solubility in organic solvents like DMF or dichloromethane (common in –2).
- 4-(3-Hydroxyphenyl)oxolan-3-ol: Higher polarity due to the phenolic hydroxyl group may improve aqueous solubility but reduce stability in acidic conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
